Cas no 42293-38-9 (Benzoyl chloride,4-hydroxy-3,5-dimethyl-)
42293-38-9 structure
Product Name:Benzoyl chloride,4-hydroxy-3,5-dimethyl-
CAS No:42293-38-9
MF:C9H9ClO2
MW:184.619561910629
CID:325053
PubChem ID:21554712
Update Time:2025-04-19
Benzoyl chloride,4-hydroxy-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,4-hydroxy-3,5-dimethyl-
- 4-hydroxy-3,5-dimethylbenzoyl chloride
- Benzoyl chloride, 4-hydroxy-3,5-dimethyl- (9CI)
- DTXSID90615829
- SCHEMBL11807871
- 42293-38-9
-
- Inchi： 1S/C9H9ClO2/c1-5-3-7(9(10)12)4-6(2)8(5)11/h3-4,11H,1-2H3
- InChI Key： CGGXEGKLCZAVQF-UHFFFAOYSA-N
- SMILES： ClC(C1C=C(C)C(=C(C)C=1)O)=O
Computed Properties
- Exact Mass: 184.0291072g/mol
- Monoisotopic Mass: 184.0291072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 37.3Ų
Benzoyl chloride,4-hydroxy-3,5-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010014546-250mg |
3,5-Dimethyl-4-hydroxybenzoyl chloride |
42293-38-9 | 97% | 250mg |
$475.20 | 2023-09-01 | |
| Alichem | A010014546-500mg |
3,5-Dimethyl-4-hydroxybenzoyl chloride |
42293-38-9 | 97% | 500mg |
$782.40 | 2023-09-01 | |
| Alichem | A010014546-1g |
3,5-Dimethyl-4-hydroxybenzoyl chloride |
42293-38-9 | 97% | 1g |
$1534.70 | 2023-09-01 |
Benzoyl chloride,4-hydroxy-3,5-dimethyl- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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